Cas no 1415018-68-6 (2-(3-Bromopyridin-2-yl)-2-methylpropanenitrile)

• Product Name: 2-(3-Bromopyridin-2-yl)-2-methylpropanenitrile
• CAS No: 1415018-68-6
• MF: C₉H₉BrN₂
• MW: 225.085160970688
• CID: 5460192
• PubChem ID: 86712398
• Update Time: 2025-06-27

2-(3-Bromopyridin-2-yl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromopyridin-2-yl)-2-methylpropanenitrile
• starbld0023190
• 2-(3-bromo-pyridin-2-yl)-2-methyl-propionitrile
• Z2065832278
• 2-(3-Bromopyridin-2-yl)-2-methylpropanenitrile

• Inchi： 1S/C9H9BrN2/c1-9(2,6-11)8-7(10)4-3-5-12-8/h3-5H,1-2H3
• InChI Key： PXTFAFJKPMABGV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1C(C#N)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 204
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Additional information on 2-(3-Bromopyridin-2-yl)-2-methylpropanenitrile

Introduction to 2-(3-Bromopyridin-2-yl)-2-methylpropanenitrile (CAS No. 1415018-68-6)

2-(3-Bromopyridin-2-yl)-2-methylpropanenitrile, identified by the chemical identifier CAS No. 1415018-68-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of brominated pyridine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a nitrile group and a brominated pyridine ring, make it a valuable intermediate in synthetic chemistry and a candidate for further exploration in medicinal chemistry.

The bromopyridine moiety in 2-(3-Bromopyridin-2-yl)-2-methylpropanenitrile is a key structural element that contributes to its reactivity and biological significance. Pyridine derivatives are well-documented for their role in various pharmacological pathways, including enzyme inhibition and receptor binding. The introduction of a bromine atom at the 3-position of the pyridine ring enhances the electrophilicity of the molecule, making it more susceptible to nucleophilic substitution reactions. This property is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing complex molecular architectures.

Recent advancements in synthetic methodologies have highlighted the utility of 2-(3-Bromopyridin-2-yl)-2-methylpropanenitrile as a building block in the synthesis of bioactive molecules. For instance, studies have demonstrated its application in the preparation of novel heterocyclic compounds that exhibit promising antimicrobial and anti-inflammatory properties. The nitrile group present in the molecule can be further functionalized to introduce additional pharmacophores, thereby expanding its therapeutic potential.

In the realm of drug discovery, CAS No. 1415018-68-6 has been explored as a precursor for developing small-molecule inhibitors targeting various disease-related pathways. The bromopyridine scaffold is particularly interesting because it can mimic natural bioactive scaffolds found in known drugs. Researchers have leveraged this scaffold to design molecules that interact with specific protein targets, leading to the development of novel therapeutic agents. For example, derivatives of this compound have shown inhibitory activity against kinases and other enzymes implicated in cancer progression.

The chemical synthesis of 2-(3-Bromopyridin-2-yl)-2-methylpropanenitrile involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include halogenation of pyridine derivatives followed by nucleophilic substitution or condensation reactions to introduce the nitrile group. Advances in catalytic systems and green chemistry principles have enabled more efficient and environmentally friendly synthetic protocols, making this compound more accessible for research purposes.

From a computational chemistry perspective, CAS No. 1415018-68-6 has been subjected to molecular modeling studies to understand its interactions with biological targets. These studies provide insights into the binding affinity and mode of action of potential drug candidates derived from this compound. The use of computational tools has accelerated the drug discovery process by allowing researchers to predict the efficacy and selectivity of new molecules before conducting experimental validation.

The agrochemical industry has also shown interest in 2-(3-Bromopyridin-2-yl)-2-methylpropanenitrile due to its potential as a precursor for developing novel pesticides and herbicides. Pyridine-based compounds are known for their ability to interfere with metabolic pathways in pests, making them effective at controlling agricultural pests. By modifying the structure of this compound, chemists can tailor its properties to target specific pests while minimizing environmental impact.

In conclusion, 2-(3-Bromopyridin-2-yl)-2-methylpropanenitrile (CAS No. 1415018-68-6) is a versatile intermediate with significant applications in pharmaceuticals, agrochemicals, and synthetic chemistry. Its unique structural features make it a valuable tool for researchers seeking to develop new bioactive molecules. As our understanding of chemical biology continues to evolve, compounds like this one will play an increasingly important role in addressing global health challenges through innovative drug design and discovery.